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Compound of Interest

Compound Name: 2-(Benzyloxy)benzoyl chloride

Cat. No.: B1278779

An In-Depth Technical Guide to the Reactivity and Stability of 2-(Benzyloxy)benzoyl Chloride

Introduction

2-(Benzyloxy)benzoyl chloride (CAS No: 4349-62-6) is a versatile bifunctional organic
compound featuring both a benzoyl chloride and a benzyloxy ether moiety.[1] Its chemical
structure makes it a valuable intermediate in organic synthesis, particularly in the development
of complex molecules for pharmaceuticals and materials science. The acyl chloride group
serves as a highly reactive site for nucleophilic acyl substitution, while the ortho-benzyloxy
group can influence the compound's reactivity and stability.[2] This guide provides a
comprehensive overview of the reactivity, stability, synthesis, and handling of 2-
(benzyloxy)benzoyl chloride for researchers, scientists, and professionals in drug
development.

Physicochemical Properties

2-(Benzyloxy)benzoyl chloride is typically a colorless to pale yellow liquid or a low-melting
solid with a pungent odor.[1] Its key identifiers and properties are summarized below.
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Property Value Source(s)
CAS Number 4349-62-6 [3]
Molecular Formula C14H11CIO2 [1][3]
Molecular Weight 246.69 g/mol [3]

Colorless to pale yellow liquid

Appearance or white to yellow sticky oil to [1114]
solid
Odor Pungent [1]

Stability and Storage

The stability of 2-(benzyloxy)benzoyl chloride is primarily dictated by the high reactivity of its

acyl chloride functional group, which is highly susceptible to hydrolysis.

Moisture Sensitivity and Hydrolysis

Contact with water or atmospheric moisture leads to rapid hydrolysis, yielding 2-

(benzyloxy)benzoic acid and corrosive hydrochloric acid gas.[1][5] This degradation not only

consumes the reagent but also affects the pH of the reaction medium. Signs of decomposition

include a color change to yellow and the evolution of a pungent odor due to HCI formation.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

Tech Support


https://www.smolecule.com/products/s682810
https://www.benchchem.com/pdf/Mechanistic_Crossroads_A_Comparative_Guide_to_the_Reactivity_of_2_Benzyloxybenzyl_Chloride.pdf
https://www.chemicalbook.com/synthesis/2-benzyloxy-benzoyl-chloride.htm
https://www.benchchem.com/pdf/Technical_Support_Center_Safe_Handling_of_2_Benzyloxybenzyl_Chloride.pdf
https://www.benchchem.com/pdf/Stability_and_storage_conditions_for_2_benzyloxybenzyl_chloride.pdf
https://www.benchchem.com/product/b1278779#2-benzyloxy-benzoyl-chloride-reactivity-and-stability
https://www.benchchem.com/product/b1278779#2-benzyloxy-benzoyl-chloride-reactivity-and-stability
https://www.benchchem.com/product/b1278779#2-benzyloxy-benzoyl-chloride-reactivity-and-stability
https://www.benchchem.com/product/b1278779#2-benzyloxy-benzoyl-chloride-reactivity-and-stability
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1278779?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1278779?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

